3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde [3-(2-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]hydrazone
3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde [3-(2-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]hydrazone
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0854723
InChI:
InChI=1S/C22H18ClN9/c1-15-17(13-31(29-15)18-8-3-2-4-9-18)11-26-28-21-20-22(25-14-24-21)32(30-27-20)12-16-7-5-6-10-19(16)23/h2-11,13-14H,12H2,1H3,(H,24,25,28)/b26-11+
SMILES:
CC1=NN(C=C1C=NNC2=NC=NC3=C2N=NN3CC4=CC=CC=C4Cl)C5=CC=CC=C5
Molecular Formula:
C22H18ClN9
Molecular Weight:
443.9 g/mol
3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde [3-(2-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]hydrazone
CAS No.:
Cat. No.: VC0854723
Molecular Formula: C22H18ClN9
Molecular Weight: 443.9 g/mol
* For research use only. Not for human or veterinary use.
![3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde [3-(2-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]hydrazone -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H18ClN9 |
|---|---|
| Molecular Weight | 443.9 g/mol |
| IUPAC Name | 3-[(2-chlorophenyl)methyl]-N-[(E)-(3-methyl-1-phenylpyrazol-4-yl)methylideneamino]triazolo[4,5-d]pyrimidin-7-amine |
| Standard InChI | InChI=1S/C22H18ClN9/c1-15-17(13-31(29-15)18-8-3-2-4-9-18)11-26-28-21-20-22(25-14-24-21)32(30-27-20)12-16-7-5-6-10-19(16)23/h2-11,13-14H,12H2,1H3,(H,24,25,28)/b26-11+ |
| Standard InChI Key | GNGPWALFIJJUJV-KBKYJPHKSA-N |
| Isomeric SMILES | CC1=NN(C=C1/C=N/NC2=C3C(=NC=N2)N(N=N3)CC4=CC=CC=C4Cl)C5=CC=CC=C5 |
| SMILES | CC1=NN(C=C1C=NNC2=NC=NC3=C2N=NN3CC4=CC=CC=C4Cl)C5=CC=CC=C5 |
| Canonical SMILES | CC1=NN(C=C1C=NNC2=C3C(=NC=N2)N(N=N3)CC4=CC=CC=C4Cl)C5=CC=CC=C5 |
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